Cas no 78449-71-5 (1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester)
78449-71-5 structure
Product Name:1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester
CAS No:78449-71-5
MF:C10H17NO2
MW:183.24748301506
CID:1795498
PubChem ID:10797545
Update Time:2025-04-21
1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester
- ethyl 1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
- 78449-71-5
- SCHEMBL10842293
- AKOS040804856
- F97542
- ethyl hexahydro-1H-pyrrolizine-7a-carboxylate
- DB-401630
- MPCNRVQFHCDTSN-UHFFFAOYSA-N
- pyrrolizidine-7a-carboxylic acid ethylester
- Ethyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
- DTXSID80444983
-
- Inchi: 1S/C10H17NO2/c1-2-13-9(12)10-5-3-7-11(10)8-4-6-10/h2-8H2,1H3
- InChI Key: MPCNRVQFHCDTSN-UHFFFAOYSA-N
- SMILES: O(CC)C(C12CCCN1CCC2)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.5Ų
1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, ethyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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